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Compound of Interest

Compound Name: 2-Chloro-5-nitroanisole

Cat. No.: B017299

An In-depth Technical Guide on the Physical Properties of 2-Chloro-5-nitroanisole

This technical guide provides a comprehensive overview of the physical properties of 2-
Chloro-5-nitroanisole, with a specific focus on its melting and boiling points. The information
is intended for researchers, scientists, and professionals in drug development and related
fields.

Physicochemical Data Summary

2-Chloro-5-nitroanisole is an organic compound with the molecular formula C7HsCINO3.[1][2]
[3] At room temperature, it is a solid.[2] The appearance of the compound is generally
described as a yellow crystal, though it may also appear as a brown solid.[4][5][6] A summary
of its key physical properties is presented in the table below for easy reference and
comparison.
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Property Value

Molecular Formula C7HeCINOs3

Molecular Weight 187.58 g/mol [1][2]

Melting Point 81-83 °C[1][4][6]

Boiling Point 287.3 £ 20.0 °C (Predicted)[1][6]
Density 1.366 + 0.06 g/cm3 (Predicted)[1][6]
Flash Point 127.5 °C[1][4]

Vapor Pressure 0.00434 mmHg at 25 °C[1][4]
Refractive Index 1.559[1][4]

Experimental Protocols

Detailed experimental protocols for the determination of the melting and boiling points of 2-
Chloro-5-nitroanisole are provided below. These are generalized procedures standard in
organic chemistry laboratories.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid.[7] It
is a crucial physical property for identifying a compound and assessing its purity.[7] Pure
crystalline solids typically melt over a narrow temperature range.[7]

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)[8]

Capillary tubes (sealed at one end)[8]

Spatula[8]

Mortar and pestle[8]

Calibrated thermometer[8]
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Procedure:

o Sample Preparation: A small amount of 2-Chloro-5-nitroanisole is finely ground using a
mortar and pestle to ensure a uniform patrticle size.[8]

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
This is repeated until a sample column of 2-3 mm in height is achieved.[8][9]

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus. The thermometer is positioned so that its bulb is level with the sample.[8]

e Heating and Observation: The apparatus is heated at a controlled rate. Initially, a faster
heating rate can be used to approach the expected melting point. As the temperature nears
the anticipated melting range, the heating rate should be reduced to about 1-2 °C per minute
to allow for thermal equilibrium.[8]

e Melting Point Range Determination: The temperature at which the first drop of liquid appears
is recorded as the beginning of the melting range. The temperature at which the entire
sample becomes a clear liquid is recorded as the end of the melting range.[8]

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it.[10][11] This property is useful for identifying and assessing the purity of
liquid compounds.[10]

Apparatus:

Small test tube or fusion tube[12]

Capillary tube (sealed at one end)[12]

Thermometer[12]

Heating apparatus (e.g., oil bath, aluminum block, or Thiele tube)[12]

Stand and clamp[12]
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Procedure:

Sample Preparation: A small amount of the liquid sample is placed into a small test tube or
fusion tube.[12]

o Capillary Tube Placement: A capillary tube, sealed at one end, is placed into the test tube
with the open end submerged in the liquid.[12]

o Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in
a heating bath. The thermometer bulb should be positioned close to the test tube.[10]

e Heating and Observation: The heating bath is heated gently. As the temperature rises, air
trapped in the capillary tube will escape, seen as a slow stream of bubbles. When the boiling
point is reached, a rapid and continuous stream of bubbles will emerge from the capillary
tube.

» Boiling Point Determination: At this point, the heating is stopped. The liquid will begin to cool,
and the stream of bubbles will slow down. The temperature at which the liquid just begins to
enter the capillary tube is recorded as the boiling point.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the experimental determination of the
melting and boiling points of a chemical compound like 2-Chloro-5-nitroanisole.
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Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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